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Compound of Interest

Compound Name: Rhodamine 700

Cat. No.: B1361017

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Rhodamine 700. Given the limited specific toxicological data for Rhodamine 700, this
document also includes information on the related compound, Rhodamine B, to provide a more
complete safety profile. All personnel should be technically qualified and experienced in
handling potentially hazardous chemicals.[1]

Hazard Identification and GHS Classification

There is conflicting information in Safety Data Sheets (SDS) regarding the GHS classification of
Rhodamine 700. Therefore, it is recommended to handle this compound with caution,
considering all potential hazards.

One classification for Rhodamine 700 indicates it is harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[2] Another classification, specifically for Rhodamine 700
perchlorate, identifies it as an oxidizing solid that may intensify fire, and causes skin and
serious eye irritation.[3]

Table 1: GHS Classification for Rhodamine 700 and Rhodamine 700 Perchlorate
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Classification

Hazard Class

Category

Hazard Statement

Rhodamine 700

Acute toxicity, Oral

H302: Harmful if

swallowed[2]

H400: Very toxic to

Acute aquatic toxicity 1 o
aquatic life[2]
) ) H410: Very toxic to
Chronic aquatic o ]
1 aquatic life with long

toxicity

lasting effects

Rhodamine 700

Perchlorate

Oxidizing solids

H272: May intensify
fire; oxidizer

Skin ) H315: Causes skin
corrosion/irritation irritation
Serious eye 5 H319: Causes serious

damage/eye irritation

eye irritation

GHS Pictograms and Precautionary Statements

The following pictograms are associated with the hazards of Rhodamine 700 and its

perchlorate form:

Signal Word: Danger, Warning

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H318: Causes serious eye damage.

o H319: Causes serious eye irritation.

e H410: Very toxic to aquatic life with long lasting effects.
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e H412: Harmful to aquatic life with long lasting effects.
e H272: May intensify fire; oxidizer.
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P220: Keep/Store away from clothing/combustible materials.

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

e P391: Collect spillage.

o P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Much of the physical and chemical data for Rhodamine 700 is not available in the literature.

Table 2: Physical and Chemical Properties of Rhodamine 700
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Property Value
Molecular Formula C26H26CIF3N20s
Molecular Weight 538.95 g/mol
Appearance Blue solid

Soluble in DMSO (50 mg/mL) Low solubility in

Solubility

water
Melting Point Data not available
Boiling Point Data not available
Flash Point Data not available
Auto-ignition Temperature Data not available

Toxicological Information

The toxicological properties of Rhodamine 700 have not been thoroughly investigated.
Therefore, data for the structurally related compound Rhodamine B is provided for reference. It
is imperative to handle Rhodamine 700 as a potentially hazardous substance.

Table 3: Toxicological Data for Rhodamine B (CAS 81-88-9)

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Endpoint Species Route Value

Acute Toxicity (LD50) Rat Oral 500 mg/kg
Mouse Oral 887 mg/kg

Skin Rabbit Dermal No skin irritation

Corrosion/Irritation

Serious Eye ) o
Rabbit Ocular Severe eye irritation

Damage/Irritation

Group 3: Not
. - classifiable as to its
Carcinogenicity IARC . B
carcinogenicity to

humans

Aquatic Toxicity (Rhodamine B):

¢ Fish (Oncorhynchus mykiss): LC50 - 217 mg/L - 96 h

e Fish (Lepomis macrochirus): LC50 - 379 mg/L - 96 h

e Crustaceans (Daphnia magna): EC50 - 22.9 mg/L - 48 h

Experimental Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling Rhodamine 700.
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile). A lab coat or apron
should be worn to cover all exposed skin.

o Respiratory Protection: If working with the solid form where dust may be generated, or if
engineering controls are insufficient, use a NIOSH-approved respirator.

Safe Handling Protocol

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1361017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Preparation:
o Read and understand the Safety Data Sheet (SDS) before use.
o Ensure a safety shower and eyewash station are readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.

e Handling:

o

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

[¢]

Do not eat, drink, or smoke in the work area.

[¢]

[e]

Wash hands thoroughly after handling.

e Storage:

[¢]

Keep the container tightly closed in a dry, cool, and well-ventilated place.

o

Protect from long-term exposure to light.

[e]

Recommended storage temperature is -20°C.

o

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

» Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation
develops or persists.
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 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
medical attention.

e Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

e Personal Precautions:
o Evacuate personnel from the area.
o Wear appropriate personal protective equipment (see section 4.1).
o Ensure adequate ventilation.

o Containment and Clean-up:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.

o For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a
suitable, closed container for disposal.

o Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) followed by soap and
water.

o Prevent the spill from entering drains or waterways.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.

» Specific Hazards: Emits toxic fumes under fire conditions. If it is the perchlorate form, it may
act as an oxidizer and intensify the fire.
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e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
clothing to prevent contact with skin and eyes.

Disposal Protocol

All waste containing Rhodamine 700 must be treated as hazardous waste.

Waste Identification: This includes unused or expired product, contaminated PPE, and any
labware that has come into contact with the chemical.

» Containerization: Collect waste in a clearly labeled, chemically resistant, and leak-proof
container. The label should read "Hazardous Waste" and include the chemical name.

o Storage: Store the waste container in a designated hazardous waste accumulation area.

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations. Do not dispose of down the drain or in the
regular trash.

Visualizations
Hazard Communication Workflow
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Rhodamine 700 Product

Rhodamine 700
(CAS: 63561-42-2)

Safety Data $heet Review

Consult SDS

Personal Protective Equipment

Select Appropriate PPE:
- Safety Goggles/Face Shield
- Nitrile Gloves
- Lab Coat
- Respirator (if needed)

Safe Handling

Gollow Safe Handling Procedurea

& Response

Emergency Procedures:
- First Aid
- Spill Response
- Fire Fighting

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow for Rhodamine 700.
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Safe Handling Laboratory Workflow

Start: Experiment with Rhodamine 700

Preparation:
- Review SDS
- Verify fume hood function
- Check safety shower/eyewash

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Weigh Solid Rhodamine 700
(in fume hood)

l

[Dissolve in Solvent (e.g., DMSO)]
Perform Experiment

Gecontaminate Glassware & Surfacesj

l

Segregate Hazardous Waste
(Solid & Liquid)

Doff PPE Correctly

(Wash Hands Thoroughla

Click to download full resolution via product page
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Caption: General Laboratory Workflow for Safe Handling of Rhodamine 700.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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